Cas no 78538-82-6 (9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-)
78538-82-6 structure
Product Name:9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-
CAS No:78538-82-6
MF:C15H15N3O
MW:253.299103021622
CID:534345
PubChem ID:13129467
Update Time:2025-04-19
9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-
- N-propan-2-yl-9H-pyrido[3,4-b]indole-3-carboxamide
- N-(Propan-2-yl)-9H-beta-carboline-3-carboxamide
- SCHEMBL11092278
- 78538-82-6
- DTXSID20520558
-
- Inchi: 1S/C15H15N3O/c1-9(2)17-15(19)13-7-11-10-5-3-4-6-12(10)18-14(11)8-16-13/h3-9,18H,1-2H3,(H,17,19)
- InChI Key: KLAJPBHWTPRQIM-UHFFFAOYSA-N
- SMILES: O=C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)NC(C)C
Computed Properties
- Exact Mass: 253.121512110g/mol
- Monoisotopic Mass: 253.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.8Ų
9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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